Cas no 879923-84-9 (6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione)

• Product Name: 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione
• CAS No: 879923-84-9
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 5556485
• Update Time: 2025-11-01

6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-(2-mercapto-5-phenylpyrimidin-4-yl)-5-methoxyphenol
• 2(1H)-Pyrimidinethione, 4-(2-hydroxy-4-methoxyphenyl)-5-phenyl-
• 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione

• Inchi： 1S/C17H14N2O2S/c1-21-12-7-8-13(15(20)9-12)16-14(10-18-17(22)19-16)11-5-3-2-4-6-11/h2-10,20H,1H3,(H,18,19,22)
• InChI Key： HEMUKQUHIGDWNJ-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C2=CC=CC=C2)C(C2=CC=C(OC)C=C2O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione

Introduction to 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione (CAS No. 879923-84-9)

The compound 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione (CAS No. 879923-84-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential biological activities and mechanistic insights into its interactions with biological targets.

At the core of this compound's structure lies a dihydropyrimidine-thione moiety, which is a well-documented pharmacophore in medicinal chemistry. The presence of a thione group at the 2-position and a phenyl ring at the 5-position introduces unique electronic and steric properties that modulate its reactivity and binding affinity. The aromatic substituents, specifically a 2-hydroxy-4-methoxyphenyl group, further enhance its molecular complexity and provide opportunities for diverse interactions with biological systems.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery, particularly for their roles as kinase inhibitors and antimicrobial agents. The 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione structure aligns with this trend, offering a promising candidate for further exploration in therapeutic applications. Its dual functionality—combining hydroxyl and methoxy groups with aromatic rings—makes it a versatile scaffold for modulating enzyme activity and cellular processes.

In the context of modern drug development, computational modeling and high-throughput screening have been instrumental in identifying novel bioactive molecules. The structural features of 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione make it an attractive candidate for virtual screening against various protein targets. Its ability to engage multiple binding pockets simultaneously could lead to the development of multitargeted therapeutics, a strategy that has gained prominence in addressing complex diseases.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are pivotal enzymes in numerous signaling pathways implicated in cancer and inflammatory diseases. The thione group at the 2-position is particularly noteworthy, as it has been shown to enhance binding affinity through sulfur-nitrogen interactions with protein backbones. Additionally, the hydroxyl and methoxy substituents on the aromatic ring contribute to hydrogen bonding capabilities, further stabilizing enzyme-substrate complexes.

The synthesis of 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include condensation reactions between appropriately substituted precursors followed by cyclization to form the dihydropyrimidine core. The introduction of the thione group typically occurs via oxidation or thiolation reactions, depending on the synthetic route employed. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated inhibitory effects on several kinases, including those overexpressed in tumor cells. The hydroxyl and methoxy groups, along with the aromatic rings, appear to play critical roles in modulating binding kinetics and selectivity. These findings underscore the potential of this scaffold for further development into a lead compound for oncology applications.

Furthermore, structural modifications based on 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione have been explored to enhance its pharmacological profile. By introducing additional functional groups or altering substitution patterns on the aromatic rings, researchers aim to improve solubility, metabolic stability, and target specificity. Such modifications are essential steps in optimizing drug candidates for clinical translation.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione. Predictive models have been developed to assess binding affinities and predict toxicological profiles based on structural features alone. These tools enable researchers to prioritize compounds with high potential for success while minimizing experimental costs.

Future directions for research on this compound include exploring its mechanism of action in detail through biochemical assays and structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how it interacts with target proteins at an atomic level will provide insights into its mode of action and guide further optimization efforts.

The broader significance of 6-(2-hydroxy-4-methoxyphenyl)-5-phenyl-1,2-dihydropyrimidine-2-thione lies in its contribution to the growing library of heterocyclic compounds with therapeutic potential. As drug discovery continues to evolve toward more sophisticated molecular designs, compounds like this serve as valuable building blocks for innovative therapies targeting unmet medical needs.